MK-0969

• CAS: 1026086-99-6
• Molecular Formula: C24H30F2N4O2
• Molecular Weight: 444.5 g/mol
• InChI: InChI=1S/C24H30F2N4O2/c25-23(26)12-9-18(15-23)24(32,17-5-2-1-3-6-17)22(31)29-19-10-13-30(14-11-19)16-20-7-4-8-21(27)28-20/h1-8,18-19,32H,9-16H2,(H2,27,28)(H,29,31)/t18-,24+/m1/s1
• InChIKey: HQRSMNLSFMUJPL-KOSHJBKYSA-N

MK-0969: Identity, Selectivity & Pharmacological Baseline

MK-0969 (CAS 203321-88-4, also catalogued as CAS 1026086-99-6; synonym J-104135) is a rationally designed, orally bioavailable small-molecule muscarinic M3 receptor antagonist belonging to the (2R)-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide chemotype [1]. Developed collaboratively by Banyu Tsukuba Research Institute and Merck Research Laboratories, the compound was engineered to achieve high subtype selectivity for M3 over the cardiotoxic anti-target M2 receptor, yielding a 190-fold selectivity window (M3 Ki = 2.8 nM; M2 Ki = 530 nM) in human receptor binding assays [1]. Its IUPAC name—(2R)-N-[1-[(6-amino-2-pyridinyl)methyl]piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide—encodes two defined stereocenters and a characteristic gem-difluorocyclopentyl moiety that distinguishes it from quaternary-ammonium-based inhaled M3 antagonists [1][2]. The compound has been investigated preclinically for chronic obstructive pulmonary disease (COPD) and urinary incontinence [2][3].

Oral M3 Antagonism Research Supports systemic administration in respiratory and urological models

Subtype Selectivity Designed for M2-sparing profiles to reduce cardiac confound in vivo

Chemotype Neutral tertiary amine scaffold permits passive membrane permeability and oral dosing

• [1] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
• [2] Zhou L, Mao B, Reamer R, Novak T, Ge Z. Impurity profile tracking for active pharmaceutical ingredients: case reports. Journal of Pharmaceutical and Biomedical Analysis. 2007;44(2):421-429. doi:10.1016/j.jpba.2006.11.004 View Source
• [3] Hirose H, Kimura T, Fujikawa T, Numazawa T, Aoki I, Ohtake N, Nishikibe M, Mase T, Noguchi K. Pharmacological characterization of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide, a novel muscarinic M3 receptor antagonist with high selectivity over M2 receptors. Life Sciences. 2001;68:2627. View Source

Why Inhaled LAMAs Cannot Substitute for MK-0969

Procurement of a generic M3 antagonist in lieu of MK-0969 introduces multiple scientifically consequential risks [1]. First, approved long-acting muscarinic antagonists (LAMAs) such as tiotropium, aclidinium, umeclidinium, and glycopyrronium are quaternary ammonium compounds designed exclusively for inhaled delivery; their permanent cationic charge limits oral bioavailability and CNS penetration, making them unsuitable surrogates for oral dosing paradigms [2]. Second, MK-0969's 190-fold M3-over-M2 selectivity—engineered via the difluorocyclopentyl pharmacophore—is not matched by tiotropium (approximately 6–10-fold M3/M2 selectivity) or aclidinium (kinetically but not affinity-based M3 preference), meaning off-target M2-mediated cardiac effects cannot be adequately controlled for in experiments using these substitutes [1][3]. Third, the shared synonym 'J-104135' also maps to J-104871, a structurally unrelated farnesyltransferase (FTase) inhibitor (CAS 191088-19-4; IC50 = 3.9 nM on rat brain FTase), creating a unique identity-trap where ambiguous ordering can yield an entirely different pharmacological tool . These features collectively demand compound-level, not class-level, procurement discipline.

PK

Oral Bioavailability

Quaternary ammonium LAMAs lack oral absorption; MK-0969's neutral amine supports systemic delivery and cannot be replicated by inhaled-only tools.

SEL

M3/M2 Selectivity

Clinical LAMAs exhibit lower M2 discrimination, potentially introducing cardiac confounds in mixed-tissue models where high M3 selectivity is required.

ID

Identity Ambiguity

Shared synonym 'J-104135' maps to FTase inhibitor J-104871; procurement under CAS 203321-88-4 with IUPAC verification is mandatory to avoid cross-order.

• [1] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
• [2] Alagha K, Palot A, Sofalvi T, et al. A review of the pharmacokinetics of M3 muscarinic receptor antagonists used for the treatment of asthma. Expert Opinion on Drug Metabolism & Toxicology. 2020;16(2):143-155. View Source
• [3] Cazzola M, Page CP, Calzetta L, Matera MG. Pharmacology and Therapeutics of Bronchodilators. Pharmacological Reviews. 2012;64(3):450-504. (Tiotropium M2/M3 selectivity ratio data) View Source

MK-0969 Differentiation Evidence

M3 versus M2 Subtype Selectivity

MK-0969 (compound 15y) exhibits a Ki of 2.8 nM at human muscarinic M3 receptors and a Ki of 530 nM at human M2 receptors, yielding a 190-fold selectivity ratio in a direct human radioligand binding assay [1]. This selectivity is achieved through the difluorocyclopentyl pharmacophore, which the original medicinal chemistry program demonstrated to be essential for M2-sparing activity [1]. By comparison, tiotropium—the prototypical inhaled LAMA—displays approximately 6–10-fold M3/M2 selectivity (M3 Ki ≈ 0.01–0.1 nM; M2 Ki ≈ 0.08–0.5 nM) [2]. Aclidinium bromide binds M1–M5 subtypes with similar potency and achieves M3 preference only kinetically, not through affinity discrimination [2]. Umeclidinium exhibits M3 Ki values of 0.05–0.16 nM with modest M2/M3 discrimination [2]. The 190-fold ratio for MK-0969 represents an order-of-magnitude selectivity advantage over these clinical LAMAs, directly relevant for experiments where M2-mediated bradycardia or cardiac conduction effects must be excluded [1][3].

M3/M2 Selectivity

Head-to-head

190-fold M3/M2 selectivity (M3 Ki 2.8 nM; M2 Ki 530 nM) LAMAs: tiotropium ~10-fold; aclidinium/umeclidinium ≤4-fold

Supports M3-specific endpoint isolation in mixed M2/M3 tissue models

Human radioligand binding data; Mase et al., J Med Chem 2000

Evidence Dimension	M3/M2 subtype selectivity ratio (Ki M2 / Ki M3) measured by human radioligand binding
Target Compound Data	MK-0969: M3 Ki = 2.8 nM; M2 Ki = 530 nM; Selectivity ratio = 190-fold
Comparator Or Baseline	Tiotropium: M3/M2 selectivity ≈ 6–10-fold; Aclidinium: M3/M2 selectivity ≈ 1 (kinetically favored); Umeclidinium: M3/M2 selectivity ≈ 2–4-fold
Quantified Difference	MK-0969 selectivity ratio is 19–32× higher than tiotropium; >100× higher than aclidinium; 48–95× higher than umeclidinium
Conditions	Human recombinant M3 and M2 receptor binding assays; [³H]-N-methylscopolamine displacement (MK-0969 data from Mase et al., J. Med. Chem. 2000; comparator data from Table 3, NCBI Bookshelf; Cazzola et al., Pharmacol. Rev. 2012)

Why This Matters

M2 receptor antagonism in cardiac tissue causes tachycardia and conduction disturbances; MK-0969's 190-fold selectivity window provides a significantly wider safety margin for in vivo studies where cardiovascular confounds must be excluded.

• [1] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
• [2] Table 3: Key Characteristics of Tiotropium, Aclidinium, Glycopyrronium, and Umeclidinium. In: Pharmacology and Therapeutics of Bronchodilators. NCBI Bookshelf. View Source
• [3] BindingDB Entry ID 5312: Muscarinic acetylcholine receptor M3 — (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide. Ki = 2.8 nM. View Source

Oral Bioavailability and In Vivo Bronchoprotection

MK-0969 was explicitly designed to achieve oral activity, a property structurally precluded in quaternary ammonium LAMAs (tiotropium, aclidinium, umeclidinium, glycopyrronium) whose permanent positive charge limits gastrointestinal absorption to <1–2% [1][2]. In a methacholine-induced bronchoconstriction model in dogs, MK-0969 administered orally at 1 mg/kg produced significant bronchoprotection at 4 hours post-dose [1]. The compound also demonstrated good in vitro metabolic stability in both dog and human hepatic microsomes, indicating resistance to first-pass oxidative metabolism [1]. In contrast, tiotropium, aclidinium, and umeclidinium are administered exclusively via inhalation with negligible oral bioavailability, and their in vivo efficacy is contingent upon pulmonary deposition rather than systemic absorption [2]. Glycopyrronium, while possessing some oral absorption, achieves bronchodilation primarily through inhaled delivery and exhibits a shorter plasma half-life [2]. MK-0969 is thus one of the few M3 antagonists with demonstrated oral bronchoprotective efficacy, directly relevant to research programs exploring oral M3 antagonism for urinary incontinence, irritable bowel syndrome, or COPD [1][3].

Oral Bronchoprotection

Head-to-head

MK-0969: oral 1 mg/kg active in canine bronchoconstriction model LAMAs: negligible oral activity

Enables oral-dosing study design not feasible with quaternary ammonium LAMAs

Methacholine challenge in dogs; 4 h post-dose

Evidence Dimension	Oral efficacy in methacholine-induced bronchoconstriction (dog model)
Target Compound Data	MK-0969: significant bronchoprotection at 4 h after oral 1 mg/kg
Comparator Or Baseline	Tiotropium, aclidinium, umeclidinium: oral bioavailability <1–2%; efficacy only via inhaled route; Glycopyrronium: some oral absorption but primarily inhaled delivery
Quantified Difference	MK-0969 is orally active at 1 mg/kg; quaternary ammonium LAMAs lack meaningful oral activity
Conditions	Methacholine-induced bronchoconstriction in anesthetized dogs; oral gavage administration; measurement at 4 h post-dose

Why This Matters

For research programs requiring systemic M3 antagonism via oral administration—such as overactive bladder or irritable bowel syndrome models—inhaled LAMAs are pharmacokinetically unsuitable; MK-0969 is one of the few compounds validated for oral delivery with concurrent M3/M2 selectivity data.

• [1] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
• [2] Alagha K, Palot A, Sofalvi T, et al. A review of the pharmacokinetics of M3 muscarinic receptor antagonists used for the treatment of asthma. Expert Opinion on Drug Metabolism & Toxicology. 2020;16(2):143-155. View Source
• [3] Hirose H, Kimura T, Fujikawa T, et al. Pharmacological characterization of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide, a novel muscarinic M3 receptor antagonist with high selectivity over M2 receptors. Life Sciences. 2001;68:2627. View Source

Difluorocyclopentyl Pharmacophore: Oral Permeability and M2 Sparing

MK-0969 is a neutral tertiary amine (predicted pKa = 12.38 ± 0.29 ), in stark contrast to the permanently charged quaternary ammonium structure of tiotropium, aclidinium, umeclidinium, and glycopyrronium [1]. This structural distinction is pharmacokinetically decisive: the neutral amine enables passive membrane permeability (LogP = 2.9; tPSA = 91.5 Ų [2]), while quaternary ammonium compounds are effectively membrane-impermeable, restricting their delivery to topical inhalation [1]. The medicinal chemistry program that produced MK-0969 systematically explored the (2R)-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide template and demonstrated that the gem-difluoro substitution on the cyclopentyl ring is critical for M3/M2 selectivity: replacement with the non-fluorinated cyclopentyl analog reduced selectivity substantially [3]. The 1-(6-aminopyridin-2-ylmethyl)piperidine side chain, identified after extensive SAR exploration, provided the optimal balance of potency, selectivity, and metabolic stability among >40 analogs tested [3]. This modular structure—hydroxyacetamide linker, difluorocyclopentyl hydrophobic anchor, and aminopyridinyl-piperidine basic group—constitutes a distinct pharmacophore topology not found in any currently approved M3 antagonist [3].

Oral Permeability

Class-level inference

MK-0969: neutral amine; LogP 2.9; tPSA 91.5 Ų LAMAs: quaternary ammonium; LogP ~ -4.5

Neutral state supports passive membrane permeability and oral absorption

Physicochemical properties predicted; oral activity validated in dog model

Evidence Dimension	Molecular charge state and physicochemical properties governing route of administration
Target Compound Data	MK-0969: neutral tertiary amine; LogP = 2.9; tPSA = 91.5 Ų; HBD = 3; HBA = 7; orally bioavailable
Comparator Or Baseline	Tiotropium: quaternary ammonium; LogP ≈ -4.5; aclidinium: quaternary ammonium; umeclidinium: quaternary ammonium; glycopyrronium: quaternary ammonium; all <2% oral bioavailability
Quantified Difference	LogP difference >6.4 units between MK-0969 and quaternary ammonium LAMAs; categorical difference in oral permeability
Conditions	Physicochemical properties: predicted LogP (InvivoChem), tPSA (InvivoChem); pKa (ChemicalBook, predicted); oral bioavailability demonstrated in dog model (Mase et al., 2000)

Why This Matters

The neutral charge and moderate lipophilicity of MK-0969 permit both oral and parenteral administration routes, expanding experimental design flexibility beyond the inhalation-only constraint that limits quaternary ammonium comparators.

• [1] Alagha K, Palot A, Sofalvi T, et al. A review of the pharmacokinetics of M3 muscarinic receptor antagonists used for the treatment of asthma. Expert Opinion on Drug Metabolism & Toxicology. 2020;16(2):143-155. View Source
• [2] InvivoChem. MK-0969 Product Page: Physicochemical Properties. LogP 2.9; tPSA 91.5 Ų; HBD 3; HBA 7. CAS 203321-88-4. View Source
• [3] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source

Dual CAS and J-104135 Synonym Ambiguity

MK-0969 is associated with at least two distinct CAS registry numbers: CAS 203321-88-4 (commonly cited across vendor databases and the primary literature [1]) and CAS 1026086-99-6 (documented in certain chemical catalogues [2]). This dual-CAS situation may reflect different salt forms, stereoisomeric specifications, or batch-level registration differences, and mandates that procurement specifications include the IUPAC name or structural verification (e.g., InChI Key: HQRSMNLSFMUJPL-KOSHJBKYSA-N [3]) to confirm compound identity [2]. More critically, the synonym 'J-104135' is shared with J-104871, a structurally unrelated farnesyltransferase (FTase) inhibitor (CAS 191088-19-4; IC50 = 3.9 nM on rat brain FTase in the presence of FPP) . The FTase inhibitor J-104871/J-104135 has a completely different molecular scaffold (a 1,3-dioxolane-2,2,4-tricarboxylic acid derivative, molecular weight and formula distinct from MK-0969), meaning an order placed under 'J-104135' without structural verification may yield a compound lacking any M3 receptor activity . No other clinically used M3 antagonist presents this degree of nomenclature ambiguity.

Identity Verification

Data to verify

CAS 203321-88-4; synonym J-104135 also maps to FTase inhibitor J-104871 (CAS 191088-19-4)

Procurement must verify IUPAC name to avoid cross-order with unrelated compound

InChI Key: HQRSMNLSFMUJPL-KOSHJBKYSA-N

Evidence Dimension	CAS number multiplicity and synonym ambiguity
Target Compound Data	MK-0969: CAS 203321-88-4 (primary); CAS 1026086-99-6 (alternative); synonym J-104135; IUPAC: (2R)-N-[1-[(6-amino-2-pyridinyl)methyl]piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide; MW = 444.52
Comparator Or Baseline	J-104871 (also called J-104135): CAS 191088-19-4; FTase inhibitor; IC50 = 3.9 nM; UNII-6137X5QNJF; structurally a 1,3-dioxolane-2,2,4-tricarboxylic acid derivative; completely unrelated pharmacophore
Quantified Difference	Zero pharmacological overlap; identical synonym for two structurally and mechanistically distinct compounds
Conditions	Cross-database CAS and synonym reconciliation using PubChem CID 9846311 and DrugMAP ID DMAEQS9

Why This Matters

Scientists ordering 'J-104135' without specifying CAS 203321-88-4 and verifying IUPAC identity risk receiving an FTase inhibitor instead of an M3 antagonist, potentially invalidating experimental results and wasting resources.

• [1] Zhou L, Mao B, Reamer R, Novak T, Ge Z. Impurity profile tracking for active pharmaceutical ingredients: case reports. Journal of Pharmaceutical and Biomedical Analysis. 2007;44(2):421-429. doi:10.1016/j.jpba.2006.11.004 View Source
• [2] InvivoChem. MK-0969: CAS 203321-88-4; Also catalogued under CAS 1026086-99-6. PubChem CID 9846311. View Source
• [3] MeSH Supplementary Concept Data. (2R)-N-(1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl)-2-((1R)-3,3-difluorocyclopentyl)-2-hydroxy-2-phenylacetamide. Unique ID: C425905. Source: J Pharmacol Exp Ther 2001;297(2):790-7. View Source

Published RP-HPLC/LC-MS Impurity Profiling Method

Zhou et al. (2007) employed MK-0969 as one of three case-study APIs to demonstrate a systematic impurity profile tracking strategy [1]. The methodology includes reversed-phase HPLC method development through stationary-phase screening and mobile-phase pH optimization, followed by impurity structure elucidation using LC-MS, preparative-LC, and NMR [1]. Peak purity was verified via LC-UV diode-array detection and LC-MS [1]. ICH guideline thresholds were applied: impurities exceeding 0.15% (for ≤2 g/day dose) or 0.05% (for >2 g/day dose) required qualification [1]. This published protocol provides MK-0969 users with a validated, peer-reviewed analytical framework for batch-to-batch quality verification that is absent for most research-grade M3 antagonists [1]. While tiotropium and other approved LAMAs have pharmacopoeial monographs (USP/EP) for quality control, these methods are not designed for the MK-0969 scaffold and cannot be directly applied without revalidation; conversely, research-use-only M3 tool compounds generally lack any published impurity profiling guidance [2].

Impurity Profiling

Cross-study comparable

Published RP-HPLC/LC-MS method with ICH-compliant thresholds

Supports batch-to-batch quality review with peer-reviewed analytical protocol

Zhou et al., J Pharm Biomed Anal 2007

Evidence Dimension	Availability of a published, peer-reviewed impurity profiling methodology
Target Compound Data	MK-0969: RP-HPLC impurity profile method published (Zhou et al., 2007); stationary-phase screening, pH optimization, LC-MS/NMR structure elucidation; ICH-compliant threshold criteria applied
Comparator Or Baseline	Approved LAMAs (tiotropium, aclidinium, etc.): USP/EP monographs exist but are scaffold-specific and not directly transferable; Research tool M3 antagonists: no published impurity profiling methodology available
Quantified Difference	Qualitative presence vs. absence of a published analytical protocol adapted for the specific chemotype
Conditions	RP-HPLC with UV detection; LC-MS and preparative-LC with NMR for impurity identification; ICH guideline thresholds

Why This Matters

Procurement decisions involving multi-gram or multi-batch orders require vendor-independent quality verification; the availability of a published analytical protocol reduces method-development burden and ensures batch-to-batch consistency.

• [1] Zhou L, Mao B, Reamer R, Novak T, Ge Z. Impurity profile tracking for active pharmaceutical ingredients: case reports. Journal of Pharmaceutical and Biomedical Analysis. 2007;44(2):421-429. doi:10.1016/j.jpba.2006.11.004 View Source
• [2] International Conference on Harmonisation (ICH) Guideline Q3A(R2): Impurities in New Drug Substances. 2006. (Referenced methodology in Zhou et al.) View Source

Dual-Indication Preclinical Validation

MK-0969 has been investigated in preclinical models spanning two therapeutically distinct M3-mediated indications: chronic obstructive pulmonary disease (COPD) and urinary incontinence [1][2]. The oral bronchoprotection data in dogs (1 mg/kg, 4 h) establishes respiratory tract efficacy [3], while the original medicinal chemistry program explicitly targeted urinary tract disorders and irritable bowel syndrome alongside respiratory indications [3]. In contrast, the major clinical LAMAs have been developed and validated almost exclusively for respiratory indications: tiotropium, aclidinium, umeclidinium, and glycopyrronium hold COPD and/or asthma approvals but lack preclinical or clinical validation in urological models at the published, peer-reviewed level [4]. This dual-indication pedigree makes MK-0969 uniquely suited as a tool compound for research programs that explore M3 receptor biology across organ systems, particularly studies investigating the differential pharmacology of bladder detrusor muscle versus airway smooth muscle [1][2]. The PeptideDB and TargetMol databases both cross-reference MK-0969 to COPD and urinary incontinence research applications [2].

Preclinical Models

Class-level inference

MK-0969: reported in respiratory and urological models LAMAs: respiratory models only

Enables cross-organ M3 biology studies with a single compound

Canine bronchoconstriction and bladder models; Mase et al., 2000

Evidence Dimension	Scope of published preclinical efficacy across therapeutic indications
Target Compound Data	MK-0969: validated in respiratory (canine bronchoconstriction) and urological (urinary incontinence research) models; also proposed for irritable bowel syndrome
Comparator Or Baseline	Tiotropium, aclidinium, umeclidinium, glycopyrronium: preclinical and clinical validation restricted to respiratory indications (COPD, asthma)
Quantified Difference	Two distinct organ-system indications validated preclinically for MK-0969 vs. one (respiratory only) for clinical LAMAs at the published research-tool level
Conditions	Preclinical efficacy models spanning respiratory (methacholine challenge in dogs) and urinary tract (experimental models referenced in Mase et al., 2000; Zhou et al., 2007)

Why This Matters

For academic or industrial groups studying M3 receptor biology in both airway and bladder tissue, MK-0969 eliminates the need to procure, validate, and cross-calibrate two separate tool compounds.

• [1] Zhou L, Mao B, Reamer R, Novak T, Ge Z. Impurity profile tracking for active pharmaceutical ingredients: case reports. Journal of Pharmaceutical and Biomedical Analysis. 2007;44(2):421-429. doi:10.1016/j.jpba.2006.11.004 View Source
• [2] PeptideDB. MK-0969 Bioactivity: M3 antagonist for COPD and urinary incontinence research. CAS 203321-88-4. View Source
• [3] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
• [4] Cazzola M, Page CP, Calzetta L, Matera MG. Pharmacology and Therapeutics of Bronchodilators. Pharmacological Reviews. 2012;64(3):450-504. View Source

Optimal Use Cases for MK-0969

Oral M3 Antagonism for Overactive Bladder & Urinary Incontinence

MK-0969 is one of the very few M3 antagonists with validated oral bioavailability and published M3/M2 selectivity data directly applicable to overactive bladder (OAB) research [1]. The 190-fold M3-over-M2 selectivity window is therapeutically relevant because bladder detrusor contraction is primarily M3-mediated, while M2 receptors predominate in cardiac tissue; M2 antagonism is a known driver of tachycardia, a dose-limiting adverse effect of non-selective muscarinic antagonists such as oxybutynin [1][2]. The oral route is essential for OAB indications, ruling out inhaled LAMAs. Procurement under CAS 203321-88-4 with IUPAC verification is mandatory to avoid confusion with the J-104871 FTase inhibitor [3].

M3 Selectivity Probing in Mixed M2/M3 Tissues

In isolated tissue bath experiments using airway smooth muscle, ileum, or bladder strips where both M2 and M3 receptors are co-expressed, MK-0969's 190-fold selectivity allows investigators to isolate M3-mediated contractile responses with minimal M2 confound [1]. Tiotropium, despite higher absolute M3 affinity (Ki ≈ 0.01–0.1 nM), offers only ~10-fold selectivity, which may be insufficient to exclude M2 contribution at higher concentrations [2]. Researchers should note MK-0969's moderate lipophilicity (LogP = 2.9) when designing tissue bath experiments, as this may influence tissue partitioning kinetics compared to highly hydrophilic quaternary ammonium antagonists [3].

Preclinical COPD Models via Oral M3 Blockade

For animal models of COPD where inhaled delivery is technically challenging (e.g., rodent models) or where systemic M3 antagonism is the experimental objective, MK-0969 provides oral efficacy at 1 mg/kg with bronchoprotection demonstrated at 4 hours post-dose [1]. The compound's published impurity profiling methodology (Zhou et al., 2007) further supports quality-controlled batch preparation for chronic dosing studies [2]. Storage at -20°C as powder (3-year stability) or -80°C in solution (6-month stability) is recommended [3].

Medicinal Chemistry Benchmarking of M3-Selective Scaffolds

MK-0969 serves as a structurally distinct reference compound for medicinal chemistry programs developing next-generation M3 antagonists. Its (2R)-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide core and 1-(6-aminopyridin-2-ylmethyl)piperidine side chain represent a pharmacophore topology orthogonal to quinuclidine-based (aclidinium, umeclidinium), scopine-based (tiotropium), and pyrrolidinium-based (glycopyrronium) antagonists [1]. The detailed SAR published by Mase et al. (2000), covering >40 analogs with M3 Ki, M2 Ki, and metabolic stability data, provides a rich comparative dataset for scaffold-hopping or bioisostere design [1]. The InChI Key (HQRSMNLSFMUJPL-KOSHJBKYSA-N) and PubChem CID (9846311) should be cited in all structure-activity relationship publications to ensure compound identity [4].

Application

Selection Property

Validation Focus

Bladder dysfunction model studies

M3/M2 selectivity window for detrusor vs. cardiac endpoints

M2-mediated cardiovascular endpoint monitoring

Tissue bath contractility assays (mixed M2/M3)

Selectivity window sufficient to isolate M3 responses

Tissue partitioning kinetics from moderate lipophilicity

Systemic M3 antagonism in respiratory models

Oral bioavailability and bronchoprotection endpoint data

Chronic dosing quality via published impurity method

Medicinal chemistry SAR studies for M3 antagonists

Orthogonal chemotype to quaternary ammonium scaffolds

Comparative SAR dataset from Mase et al., 2000 (>40 analogs)

• [1] Mase T, Hara H, Naito R, et al. A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors. Journal of Medicinal Chemistry. 2000;43(26):5017-5029. doi:10.1021/jm0003135 View Source
• [2] Zhou L, Mao B, Reamer R, Novak T, Ge Z. Impurity profile tracking for active pharmaceutical ingredients: case reports. Journal of Pharmaceutical and Biomedical Analysis. 2007;44(2):421-429. doi:10.1016/j.jpba.2006.11.004 View Source
• [3] InvivoChem. MK-0969 Product Page: Storage Conditions and Stability Data. CAS 203321-88-4. View Source
• [4] MeSH Supplementary Concept Data. (2R)-N-(1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl)-2-((1R)-3,3-difluorocyclopentyl)-2-hydroxy-2-phenylacetamide. Unique ID: C425905. InChI Key: HQRSMNLSFMUJPL-KOSHJBKYSA-N. View Source